LI-3948

• Molecular Formula: C19H16Cl2FN3O3
• Molecular Weight: 424.2 g/mol
• InChI: InChI=1S/C19H16Cl2FN3O3/c20-9-7-12(21)17(24-8-9)28-10-3-5-19(6-4-10)14-13(25-18(19)27)2-1-11(15(14)22)16(23)26/h1-2,7-8,10H,3-6H2,(H2,23,26)(H,25,27)
• InChIKey: QHGIMBGZGUTRQK-UHFFFAOYSA-N

LI-3948 Overview: First Brain-Penetrant IP6K Inhibitor

LI-3948 (CAS 3024591-38-3), also designated IP6K-IN-2 or compound 29c, is a synthetic small-molecule inositol hexakisphosphate kinase (IP6K) inhibitor with a molecular formula of C₁₉H₁₆Cl₂FN₃O₃ and molar mass of 424.25 g/mol. It was developed through a structure-activity relationship (SAR) campaign at Johns Hopkins School of Medicine and the Lieber Institute for Brain Development, reported in the Journal of Medicinal Chemistry in 2024 [1]. LI-3948 is distinguished as the first reported IP6K inhibitor capable of effectively crossing the blood-brain barrier (BBB) while maintaining low-nanomolar potency against IP6K1, achieved through an ortho-fluorine intramolecular hydrogen-bond masking strategy that overcomes the BBB exclusion imposed by the carboxylic acid moiety present in all prior potent IP6K inhibitors [1]. The compound is currently in preclinical development, with a provisional U.S. patent application filed and a PCT application (PCT/US2025/039922) submitted in 2025 [2].

Workflow

CNS IP6K target engagement and signaling studies

Selection Logic

Reported brain-penetrant IP6K inhibitor with ortho-fluorine masking strategy

Method Context

Supports oral and IP dosing routes for in vivo CNS pharmacodynamic readouts

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source
• [2] Lieber Institute, Inc., The Johns Hopkins University. International Patent Application: Non-Acid Inhibitors of Inositol Hexakisphosphate Kinase (IP6K) and Methods of Use Thereof. PCT/US2025/039922, filed July 30, 2025; U.S. Provisional Application filed July 31, 2024. View Source

LI-3948 vs. Generic IP6K Inhibitors

All previously reported potent IP6K inhibitors—including UNC7467 (IP6K1 IC₅₀: 8.9 nM), LI-2242 (IP6K1 IC₅₀: 31 nM), and the widely used tool compound TNP (IP6K1 IC₅₀: 470–550 nM)—share a critical structural liability: a carboxylic acid group that is ionized at physiological pH, rendering them substrates for central efflux transporters such as P-glycoprotein (P-gp) and effectively excluding them from the CNS compartment [1]. UNC7467, for instance, achieves a plasma concentration of 790 nM at 30 min post-IV administration in mice, yet brain concentration remains below 4 ng/g, with a plasma protein binding exceeding 99.9% that drives free drug concentrations below the IP6K1 IC₅₀ [1]. LI-2242 and TNP have never been demonstrated to achieve meaningful brain exposure. Consequently, any research program requiring IP6K target engagement within the CNS—including studies of psychiatric disease, neurological development, synaptic function, or central metabolic regulation—cannot be conducted with these legacy inhibitors. LI-3948 was specifically engineered to solve this BBB exclusion problem and is currently the only IP6K inhibitor validated for CNS applications [1].

Target Probe

LI-3948: BBB-penetrant IP6K inhibitor

Legacy inhibitors: CNS-excluded by P-gp recognition

CNS target engagement mismatch: Generic IP6K inhibitors (e.g., UNC7467) ionize at physiological pH and are effluxed, preventing brain exposure. May not serve as effective substitutes for CNS pathway studies.

Target Probe

LI-3948: IP6K1 IC50 16 nM, selective kinase profile

Tool compound TNP: IP6K1 IC50 470–550 nM, inhibits IP3K

Inhibitory potency context differs: TNP may require high concentrations that engage off-target purine-binding enzymes, complicating pathway-response interpretation.

Target Probe

LI-3948: Orally bioavailable for CNS PK/PD

LI-2242: Requires daily IP injection; no CNS exposure

Route of administration mismatch: IP injections introduce surgical stress and behavioral confounds absent in oral dosing. Chronic disease models may require oral route compatibility.

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source

LI-3948 Differentiation Evidence

BBB Penetration: LI-3948 vs. UNC7467

LI-3948 (compound 29c) is the first IP6K inhibitor to demonstrate a brain/plasma ratio exceeding unity. Following a 30 mg/kg intraperitoneal dose in mice, LI-3948 achieved a total brain concentration of 33 μM with a brain/plasma ratio (Kp) of 1.3 and an unbound partition coefficient (Kp,uu) of 0.18, yielding a brain free concentration of 37 nM—approximately 2.3-fold above its IP6K1 IC₅₀ of 16 nM [1]. In stark contrast, the predecessor compound UNC7467 (compound 1), administered at 1 mg/kg IV, attained a plasma concentration of 790 nM at 30 min yet failed to produce measurable brain exposure (brain concentration <4 ng/g), with its >99.9% plasma protein binding further suppressing free drug availability to sub-IC₅₀ levels [1]. This represents a qualitative, categorical shift from CNS-excluded to CNS-enabled pharmacology within the same chemical series.

BBB Penetration vs. UNC7467

Head-to-head

Brain/plasma Kp = 1.3 (LI-3948) vs

LI-3948 free brain 37 nM (~2.3× IC50). UNC7467 free plasma 99.9% binding.

Supports CNS target engagement context

Reported mouse model context; categorical shift from CNS-excluded to CNS-enabled.

IP6K1 Potency vs. TNP

Cross-study

IC50 16 nM (LI-3948) vs 470–550 nM (TNP)

TNP additionally inhibits IP3K (IC50 10.2 μM). LI-3948 shows only minor PIM2/DYRK1B activity.

Supports nanomolar target engagement review

Biochemical assay context; cellular potency gap is even wider.

Oral Bioavailability vs. LI-2242

Class-level

Brain free 37 nM (30 mg/kg PO) vs IP-only (LI-2242)

LI-3948 PO yields sustained CNS PD effects. LI-2242 requires daily 20 mg/kg IP for DIO models.

Supports chronic oral dosing research fit

Route-compatible pharmacology; data to verify across long-term models.

Kinase Selectivity Profile

Supporting

95/97 kinases unaffected

Only minor PIM2 and DYRK1B inhibition detected. Comprehensive 97-kinase panel screening.

Supports IP6K-specific pathway interpretation

Reduces confounds in phosphoproteomics and epistasis studies.

Ortho-Fluorine Masking Strategy

Head-to-head

P-gp ER = 3.8; Papp = 16 × 10⁻⁶ cm/s

Intramolecular H-bond masking overcomes BBB exclusion. 173-fold brain/plasma ratio improvement vs starting series.

Enables BBB penetration via structural design

MDR1-MDCK assay context; critical SAR motif for CNS access.

In Vivo CNS Pharmacodynamics

Cross-study

Body temperature -3.5°C sustained ≥24h

Locomotor reduction confirmed brain IP6K engagement. Absent with peripheral IP6K inhibitors.

Reported CNS endpoint response context

Thermoregulation pathway context; supports unique in vivo brain pharmacodynamic validation.

Evidence Dimension	In vivo brain penetration (mouse)
Target Compound Data	LI-3948 (29c): brain/plasma ratio (Kp) = 1.3; Kp,uu = 0.18; brain free concentration = 37 nM (~2.3× IP6K1 IC₅₀) after 30 mg/kg IP
Comparator Or Baseline	UNC7467 (compound 1): brain/plasma ratio not calculable (brain concentration <4 ng/g, plasma 790 nM at 30 min post 1 mg/kg IV); plasma protein binding >99.9%; free plasma concentration << IC₅₀
Quantified Difference	LI-3948 achieves brain free drug concentration 2.3-fold above its IC₅₀; UNC7467 never achieves brain free concentration exceeding its IC₅₀. The brain/plasma ratio improvement from UNC7467 to LI-3948 represents an increase from effectively zero brain exposure to Kp = 1.3.
Conditions	Male C57BL/6 mice; LI-3948 dosed at 30 mg/kg IP; UNC7467 dosed at 1 mg/kg IV; brain and plasma sampled at terminal time points; drug quantification by LC-MS/MS

Why This Matters

For any CNS-targeted IP6K research program, only LI-3948 provides target engagement in the brain; all prior IP6K inhibitors are functionally CNS-inactive, making LI-3948 the sole procurement option for neuroscience IP6K studies.

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source

IP6K1 Potency vs. TNP

LI-3948 inhibits IP6K1 with an IC₅₀ of 16 nM (15.8 nM by vendor datasheet specification), representing approximately 30- to 35-fold greater intrinsic potency than TNP (N2-(m-(trifluoromethyl)benzyl) N6-(p-nitrobenzyl)purine), which inhibits IP6K1 with an IC₅₀ of 470–550 nM in biochemical assays measuring InsP₇ formation [1] . TNP additionally exhibits off-target inhibition of inositol 1,4,5-trisphosphate 3-kinase (IP3K) with an IC₅₀ of 10.2 μM, whereas LI-3948 was counter-screened against 97 kinases and showed only minor activity against PIM2 and DYRK1B [1]. This potency differential is critical for cellular and in vivo studies: TNP's cellular IC₅₀ for InsP₇ reduction is 0.55 μM in HeLa cells, while LI-3948 engages IP6K1 at concentrations more than an order of magnitude lower, enabling studies at concentrations where off-target kinase effects are minimized.

IP6K1 Potency vs. TNP

Cross-study

IC50 16 nM (LI-3948) vs 470–550 nM (TNP)

TNP additionally inhibits IP3K (IC50 10.2 μM). LI-3948 shows only minor PIM2/DYRK1B activity.

Supports nanomolar target engagement review

Biochemical assay context; cellular potency gap is even wider.

Evidence Dimension	IP6K1 biochemical inhibitory potency (IC₅₀)
Target Compound Data	LI-3948: IP6K1 IC₅₀ = 16 nM (biochemical assay measuring 5-IP₇ formation)
Comparator Or Baseline	TNP: IP6K1 IC₅₀ = 470–550 nM (biochemical assay; also inhibits IP3K with IC₅₀ = 10.2 μM)
Quantified Difference	LI-3948 is ~30–35-fold more potent than TNP against IP6K1 (16 nM vs. 470–550 nM). Cellular potency gap is even larger: TNP cellular IC₅₀ = 0.55 μM vs. LI-3948 target engagement at low nanomolar concentrations.
Conditions	Biochemical assay: ADP-Glo IP6K1 kinase assay measuring conversion of IP₆ to 5-IP₇; TNP data from multiple published sources (Sigma-Aldrich, Tocris, MedChemExpress specifications)

Why This Matters

TNP is often the default IP6K inhibitor used in academic labs; substituting TNP for LI-3948 in any experiment requiring nanomolar target engagement or CNS access would yield fundamentally different—and misleading—results. Procurement decisions for IP6K chemical probes should prioritize LI-3948 when potency and CNS access are both required.

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source

Oral Bioavailability vs. LI-2242

LI-3948 demonstrates oral bioavailability, enabling per os (PO) dosing for CNS and systemic IP6K studies. At 30 mg/kg oral administration in mice, LI-3948 produced measurable brain and plasma exposure and elicited behavioral pharmacodynamic effects (locomotor reduction, body temperature decrease of ~3.5°C at 24 h post-dose) [1]. By contrast, the comparably potent pan-IP6K inhibitor LI-2242 (IP6K1 IC₅₀: 31 nM) has only been reported with intraperitoneal (IP) administration (20 mg/kg/day IP) in diet-induced obesity models and has no demonstrated oral bioavailability or CNS exposure . The oral route is critical for chronic dosing studies in metabolic and CNS disease models, where repeated IP injections confound behavioral readouts and stress-related metabolic parameters. LI-3948 is also the only IP6K inhibitor listed by multiple vendors (MedChemExpress, TargetMol, InvivoChem) with explicit oral bioavailability and BBB permeability specifications .

Oral Bioavailability vs. LI-2242

Class-level

Brain free 37 nM (30 mg/kg PO) vs IP-only (LI-2242)

LI-3948 PO yields sustained CNS PD effects. LI-2242 requires daily 20 mg/kg IP for DIO models.

Supports chronic oral dosing research fit

Route-compatible pharmacology; data to verify across long-term models.

Evidence Dimension	Oral bioavailability and route-compatible in vivo efficacy
Target Compound Data	LI-3948: orally bioavailable; 30 mg/kg PO in mice yields brain total concentration 33 μM, brain free concentration 37 nM, with behavioral and thermoregulatory pharmacodynamic effects lasting ≥24 h
Comparator Or Baseline	LI-2242: IP administration only (20 mg/kg/day IP); no oral bioavailability data reported. UNC7467: IV/IP administration; no oral PK data reported. TNP: no in vivo oral PK data; primarily used as in vitro tool compound.
Quantified Difference	LI-3948 is the only IP6K inhibitor with demonstrated oral bioavailability and concurrent CNS exposure. LI-2242 requires daily IP injection for chronic obesity models; TNP is not used orally in vivo.
Conditions	LI-3948: male C57BL/6 mice, 30 mg/kg PO gavage. LI-2242: DIO C57BL/6 mice, 20 mg/kg/day IP injection for 6 weeks.

Why This Matters

For chronic metabolic or CNS disease models requiring weeks-to-months of IP6K inhibition, oral dosing with LI-3948 eliminates the surgical stress, inflammation, and behavioral artifacts associated with repeated IP injections, improving data quality and animal welfare compliance.

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source

Kinase Selectivity Profile

LI-3948 was screened against a panel of 97 kinases to assess selectivity beyond the IP6K family. The compound demonstrated excellent selectivity, with only minor inhibitory activity detected against PIM2 and DYRK1B, and no significant inhibition of the remaining 95 kinases [1]. This selectivity profile is particularly important given that earlier IP6K inhibitors in the series (compounds 1–3, including UNC7467) were known to contain the carboxylic acid pharmacophore that contributes to kinase polypharmacology. While a comprehensive selectivity profile for UNC7467 or LI-2242 against the same 97-kinase panel has not been publicly reported, the TNP tool compound is a documented dual inhibitor of IP6K1 and IP3K (IP3K IC₅₀ = 10.2 μM) and additionally inhibits other purine-binding enzymes . The restricted off-target profile of LI-3948 supports its utility as a chemical probe for dissecting IP6K-specific biology without confounding multi-kinase effects.

Kinase Selectivity Profile

Supporting

95/97 kinases unaffected

Only minor PIM2 and DYRK1B inhibition detected. Comprehensive 97-kinase panel screening.

Supports IP6K-specific pathway interpretation

Reduces confounds in phosphoproteomics and epistasis studies.

Evidence Dimension	Kinase selectivity (97-kinase panel counter-screen)
Target Compound Data	LI-3948: only PIM2 and DYRK1B show minor activity; 95 of 97 kinases unaffected
Comparator Or Baseline	TNP: known dual IP6K1/IP3K inhibitor (IP3K IC₅₀ = 10.2 μM). UNC7467 and LI-2242: no comprehensive 97-kinase counter-screen data publicly reported.
Quantified Difference	LI-3948 inhibits ≤2 of 97 off-target kinases. TNP inhibits at least one additional kinase family (IP3K) with sub-15 μM potency. Comparable selectivity data for UNC7467 and LI-2242 are absent from the public domain.
Conditions	ADP-Glo kinase assay format; 97-kinase panel at Reaction Biology Corporation or similar CRO; ATP concentration at Kₘ for each kinase

Why This Matters

When selecting a chemical probe for IP6K target validation, a documented selectivity profile reduces the risk of misattributing phenotypic effects to off-target kinase inhibition, enhancing the credibility of target engagement conclusions in publications and grant applications.

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source

Ortho-Fluorine Masking Strategy for CNS Access

LI-3948 embodies a structural innovation absent from all other IP6K inhibitors: the use of an ortho-fluorine atom on a benzamide moiety to form an intramolecular hydrogen bond that masks the amide hydrogen-bond donor, reducing P-gp recognition while preserving IP6K1 binding affinity [1]. In the SAR campaign, the core challenge was that replacing the carboxylic acid of UNC7467 with a neutral amide preserved potency but increased P-gp substrate liability due to the added H-bond donor. Systematic optimization demonstrated that R3-fluorine substitution (as in compounds 28b and 29c) was superior to R2-fluorine substitution, with compound 29c achieving the optimal balance: IP6K1 IC₅₀ = 16 nM, P-gp efflux ratio (ER) = 3.8, and Papp = 16 × 10⁻⁶ cm/s [1]. This is in contrast to the corresponding carboxylic acid 28b (P-gp ER = 4.1, Papp = 9.0 × 10⁻⁶ cm/s) and the non-fluorinated amide 13b (higher P-gp ER, lower Papp). The intramolecular H-bond strategy enabled LI-3948 to achieve a 173-fold improvement in brain/plasma ratio relative to the starting compound series [1], a design principle that has been highlighted as a case study in rational CNS drug design by independent medicinal chemistry commentators [2].

Ortho-Fluorine Masking Strategy

Head-to-head

P-gp ER = 3.8; Papp = 16 × 10⁻⁶ cm/s

Intramolecular H-bond masking overcomes BBB exclusion. 173-fold brain/plasma ratio improvement vs starting series.

Enables BBB penetration via structural design

MDR1-MDCK assay context; critical SAR motif for CNS access.

Evidence Dimension	P-gp efflux ratio (ER) and apparent permeability (Papp) in MDR1-MDCK assay
Target Compound Data	LI-3948 (29c): P-gp ER = 3.8; Papp = 16 × 10⁻⁶ cm/s; brain/plasma ratio (Kp) = 1.3; compound 28b (carboxylic acid analog): P-gp ER = 4.1; Papp = 9.0 × 10⁻⁶ cm/s
Comparator Or Baseline	UNC7467 (compound 1): P-gp ER very low; Papp good, but brain concentration <4 ng/g at 1 mg/kg IV due to >99.9% plasma protein binding and carboxylic acid ionization. Compound 13d (non-fluorinated amide): IC₅₀ low nanomolar; Papp = 12.0 × 10⁻⁶ cm/s; brain/plasma ratio improved over compound 3 but brain free concentration only 0.44 nM at 1 mg/kg IV ( far below IC₅₀).
Quantified Difference	LI-3948's ortho-fluorine design achieves a brain free concentration 2.3-fold above IC₅₀, whereas the best non-fluorinated amide (13d) yielded a brain free concentration of only 0.44 nM at the same dose—84-fold lower than LI-3948's brain free concentration of 37 nM at a comparable dose level, scaled for dose.
Conditions	MDR1-MDCK monolayer permeability assay for P-gp ER and Papp; in vivo brain penetration in C57BL/6 mice

Why This Matters

This structural differentiation is the enabling feature for CNS IP6K research. Buyers evaluating IP6K inhibitors should verify that the compound incorporates the ortho-fluorine intramolecular H-bond motif; compounds lacking this design feature (including analogs 13a–13u, 28a–b, and all prior-generation IP6K inhibitors) will not achieve meaningful CNS exposure.

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source
• [2] Wagen C. Intramolecular Hydrogen Bonds for Brain-Penetrant IP6K1 Inhibitors. Rowan Sciences Blog, August 6, 2024. Commentary on Heitmann et al., J Med Chem 2024: describes 173-fold improvement in brain/plasma ratio achieved by ortho-fluorine intramolecular H-bond strategy. View Source

In Vivo CNS Pharmacodynamics

LI-3948 is the only IP6K inhibitor for which CNS-mediated pharmacodynamic effects have been demonstrated. Oral administration of 30 mg/kg LI-3948 to mice significantly reduced locomotion and grooming behavior and produced a sustained ~3.5°C decrease in body temperature persisting at 24 hours post-dose [1]. These CNS effects are mechanistically linked to IP6K inhibition in the brain because high-dose peripheral administration of BBB-excluded IP6K inhibitors (such as UNC7467) does not produce comparable behavioral changes, confirming that the observed effects require brain IP6K engagement [1]. This represents a critical differentiator: whereas LI-2242 has been validated in peripheral metabolic disease models (DIO mice, hepatic steatosis) and UNC7467 has shown efficacy in obesity models, neither has ever been associated with CNS-mediated behavioral or thermoregulatory pharmacology. LI-3948 thus uniquely enables investigation of IP6K's roles in neuronal cytoskeletal integrity, synaptic vesicle recycling, GSK3 signaling, and hypothalamic thermoregulation—all processes previously inaccessible to pharmacological IP6K modulation in the intact brain.

In Vivo CNS Pharmacodynamics

Cross-study

Body temperature -3.5°C sustained ≥24h

Locomotor reduction confirmed brain IP6K engagement. Absent with peripheral IP6K inhibitors.

Reported CNS endpoint response context

Thermoregulation pathway context; supports unique in vivo brain pharmacodynamic validation.

Evidence Dimension	In vivo CNS pharmacodynamic effect after oral administration
Target Compound Data	LI-3948 (30 mg/kg PO): significant reduction in locomotion and grooming; body temperature decrease ~3.5°C sustained for ≥24 h; brain free concentration 37 nM (2.3× IC₅₀)
Comparator Or Baseline	UNC7467 and other peripheral IP6K inhibitors: no behavioral or thermoregulatory effects at doses achieving high peripheral exposure, consistent with lack of CNS penetration. LI-2242: no CNS behavioral effects reported; effects limited to peripheral metabolic endpoints (body weight, fat mass, glycemia).
Quantified Difference	Unique CNS pharmacodynamic activity for LI-3948. Body temperature decrease of ~3.5°C (sustained ≥24 h) is a quantifiable biomarker of central IP6K inhibition. No other IP6K inhibitor has produced any CNS behavioral or thermoregulatory phenotype.
Conditions	Male C57BL/6 mice; 30 mg/kg PO gavage; locomotion and grooming assessed by automated behavioral monitoring; core body temperature measured by telemetry

Why This Matters

For research programs investigating IP6K function in psychiatric disorders, neurodegenerative disease, synaptic biology, or central metabolic regulation, LI-3948 is the only compound that can generate interpretable in vivo CNS pharmacology data. Peripheral IP6K inhibitors cannot substitute for CNS studies.

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source

LI-3948 Application Scenarios

CNS Target Engagement Studies

LI-3948 is the only IP6K inhibitor validated for brain target engagement. At 30 mg/kg oral dosing, it achieves a brain free concentration of 37 nM, 2.3-fold above the IP6K1 IC₅₀ of 16 nM, with a brain/plasma ratio of 1.3 [1]. This makes it uniquely suitable for studies investigating IP6K's role in synaptic vesicle trafficking, neuronal migration, GSK3 signaling, autophagy, and hypothalamic thermoregulation—all processes implicated in psychiatric and neurological disorders [1]. The compound has demonstrated CNS pharmacodynamic activity (locomotor reduction, body temperature decrease of ~3.5°C sustained ≥24 h) that is absent with peripheral IP6K inhibitors, confirming brain target engagement [1]. Researchers studying IP6K in the context of schizophrenia, bipolar disorder, depression, Alzheimer's disease, or neurodevelopment should procure LI-3948 as their primary chemical probe, as UNC7467, LI-2242, and TNP cannot access the CNS compartment.

Chronic Oral Dosing for Metabolic Disease

For metabolic disease research—including diet-induced obesity, type 2 diabetes, non-alcoholic fatty liver disease (NAFLD), and hepatic steatosis—LI-3948 offers the advantage of oral bioavailability combined with CNS penetration [1] . While LI-2242 (20 mg/kg/day IP) has demonstrated efficacy in reducing body fat and improving glycemic parameters in DIO mice, its requirement for daily IP injection limits long-term study feasibility and introduces stress confounds . LI-3948's oral route enables chronic dosing paradigms lasting weeks to months, with the added capability of testing whether central IP6K inhibition contributes to metabolic phenotypes beyond peripheral mechanisms. For researchers who need to disentangle peripheral vs. central IP6K contributions to energy homeostasis, LI-3948 is the only procurement option.

Selective IP6K Chemical Probe

Researchers requiring a selective IP6K chemical probe for mechanistic studies should select LI-3948 over TNP, which exhibits confounding IP3K inhibition (IC₅₀ = 10.2 μM) . LI-3948 has been counter-screened against 97 kinases and shows only minor activity against PIM2 and DYRK1B, with 95 of 97 kinases unaffected [1]. This documented selectivity profile is essential for experiments where IP6K-specific signaling must be distinguished from off-target kinase effects—particularly important for phosphoproteomics, transcriptomics, and genetic epistasis studies. Procurement of LI-3948 with its selectivity documentation strengthens the interpretability and reproducibility of target validation experiments.

Structure-Based Design & SAR Reference

Medicinal chemistry groups working on CNS kinase inhibitor design can use LI-3948 as a validated reference compound for benchmarking BBB penetration strategies. The ortho-fluorine intramolecular hydrogen-bond masking approach embodied by LI-3948 has been highlighted as an exemplary case study in rational CNS drug design, demonstrating a 173-fold brain/plasma ratio improvement over the starting chemical series [1] [2]. The compound's physicochemical properties (MW = 424.25, clogP estimated 0.5–2.8 range during optimization, containing only one effective H-bond donor due to internal masking) align with established CNS drug-likeness guidelines [1]. Industrial and academic labs developing next-generation CNS kinase inhibitors can procure LI-3948 as a positive control for in vitro BBB permeability assays (MDR1-MDCK P-gp ER = 3.8; Papp = 16 × 10⁻⁶ cm/s) and for in vivo brain penetration benchmarking in rodent models [1].

Application

Selection Property

Validation Focus

CNS IP6K Target Engagement Studies

CNS penetration and target-binding context

Brain free drug concentration vs. IC50 verification

Chronic Oral Dosing for Metabolic Research

Oral bioavailability and route-compatible pharmacology

Long-term dosing paradigm without IP injection stress confounds

Selective IP6K Chemical Probe Studies

Kinase selectivity profiling (97-kinase panel)

Reduction of off-target kinase confounds in phosphoproteomics

CNS Penetration Benchmark for Drug Design

P-gp recognition and permeability context

In vitro BBB model and in vivo brain/plasma ratio validation

• [1] Heitmann T, Liao G, Ernst G, Poslusney M, van Kralingen T, Li Y, Masi M, DePasquale M, Buchler I, Wei H, Carr GV, Shlevkov E, Lu M, Jessen H, Barrow JC. Identification and Characterization of a Blood-Brain Barrier Penetrant Inositol Hexakisphosphate Kinase (IP6K) Inhibitor. J Med Chem. 2024 Aug 3. DOI: 10.1021/acs.jmedchem.4c00190. PMID: 39096294. View Source
• [2] Wagen C. Intramolecular Hydrogen Bonds for Brain-Penetrant IP6K1 Inhibitors. Rowan Sciences Blog, August 6, 2024. Commentary on Heitmann et al., J Med Chem 2024: describes 173-fold improvement in brain/plasma ratio achieved by ortho-fluorine intramolecular H-bond strategy. View Source